Cas no 2229211-35-0 (methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
• CAS No: 2229211-35-0
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6098005
• PubChem ID: 165690923
• Update Time: 2025-06-14

methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate
• 2229211-35-0
• EN300-1972986

• Inchi： 1S/C9H9F2NO3/c1-15-9(14)5-2-3-6(12-4-5)7(13)8(10)11/h2-4,7-8,13H,1H3
• InChI Key： CVTAEHOAMCPXCR-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(=O)OC)=CN=1)O)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate

Comprehensive Overview of Methyl 6-(2,2-Difluoro-1-Hydroxyethyl)Pyridine-3-Carboxylate (CAS No. 2229211-35-0)

Methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate (CAS No. 2229211-35-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyridine core with difluorinated hydroxyethyl and ester functionalities, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₉F₂NO₃, reflects a balance of lipophilicity and polarity, which is critical for drug permeability and solubility—a hot topic in modern drug discovery.

In recent years, the demand for fluorinated compounds like methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in how the difluoro-hydroxyethyl moiety influences metabolic stability and target binding affinity. This aligns with trending searches such as "fluorine in drug design" and "pyridine derivatives in agrochemicals," highlighting the compound's relevance in cutting-edge science.

The synthesis of CAS No. 2229211-35-0 typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling or nucleophilic substitution, followed by esterification. These methods are frequently discussed in forums on "green chemistry" and "atom-efficient synthesis," reflecting the industry's shift toward environmentally friendly practices. Analytical techniques like NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring compliance with stringent regulatory standards—a recurring concern among quality control professionals.

Beyond its synthetic utility, methyl 6-(2,2-difluoro-1-hydroxyethyl)pyridine-3-carboxylate is explored for its potential in catalysis and material science. Its pyridine ring can act as a ligand for metal complexes, while the ester group offers sites for further derivatization. Such properties resonate with queries like "multifunctional chemical building blocks" and "heterocycles in catalysis," underscoring its interdisciplinary appeal.

In conclusion, CAS No. 2229211-35-0 exemplifies the innovation driving modern chemical research. Its structural versatility and applicability across industries make it a subject of ongoing investigation, particularly in contexts like "structure-activity relationships" and "scalable synthesis." As scientific communities prioritize sustainability and efficiency, compounds like this will remain at the forefront of exploratory and applied chemistry.